4-iodo-N-(4-methyl-1,3-benzothiazol-2-yl)benzene-1-sulfonamide

• IUPAC Name: 4-iodo-N-(4-methyl-1,3-benzothiazol-2-yl)benzenesulfonamide
• InChI: InChI=1S/C14H11IN2O2S2/c1-9-3-2-4-12-13(9)16-14(20-12)17-21(18,19)11-7-5-10(15)6-8-11/h2-8H,1H3,(H,16,17)
• InChI Key: FYHBANOMGCNQPA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=CC=C1)SC(=N2)NS(=O)(=O)C3=CC=C(C=C3)I
• Molecular Formula: C14H11IN2O2S2
• Molecular Weight: 430.3 g/mol

Description

The compound “4-iodo-N-(4-methyl-1,3-benzothiazol-2-yl)benzene-1-sulfonamide” is a complex organic molecule that contains several functional groups. It has an iodine atom attached to a benzene ring, a sulfonamide group, and a benzothiazole group with a methyl group attached.

Synthesis Analysis

While the exact synthesis of this compound isn’t available, the synthesis of similar compounds often involves reactions like Suzuki-Miyaura coupling, and condensation of 2-aminothiophenol with aldehydes.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of these functional groups around the benzene ring. The exact structure could be determined using techniques like X-ray crystallography or NMR spectroscopy.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would depend on the reactivity of its functional groups. For example, the iodine atom could potentially be replaced in a substitution reaction.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the iodine atom might increase its molecular weight.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, benzothiazole derivatives have been studied for their anti-tubercular activity.

Future Directions

The future research directions for this compound could include studying its potential uses, such as its potential anti-tubercular activity, and developing more efficient methods for its synthesis.